![molecular formula C18H18N2O2 B8545842 5-[1-(Pyridin-3-yl)-1H-indol-3-yl]pentanoic acid CAS No. 95504-39-5](/img/structure/B8545842.png)
5-[1-(Pyridin-3-yl)-1H-indol-3-yl]pentanoic acid
Cat. No. B8545842
M. Wt: 294.3 g/mol
InChI Key: UETRKVDAHIACJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)CCCCc1cn(-c2cccnc2)c2ccccc12
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[CH2:6][CH2:7][CH2:8][CH2:9][c:10]1[cH:11][n:12](-[c:19]2[cH:20][n:21][cH:22][cH:23][cH:24]2)[c:13]2[cH:14][cH:15][cH:16][cH:17][c:18]12.[ClH:27].[Na+:26].[OH-:25]>>[O:3]=[C:4]([OH:5])[CH2:6][CH2:7][CH2:8][CH2:9][c:10]1[cH:11][n:12](-[c:19]2[cH:20][n:21][cH:22][cH:23][cH:24]2)[c:13]2[cH:14][cH:15][cH:16][cH:17][c:18]12
|
Inputs
Step One
|
Name
|
CCOC(=O)CCCCc1cn(-c2cccnc2)c2ccccc12
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)CCCCc1cn(-c2cccnc2)c2ccccc12
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)CCCCc1cn(-c2cccnc2)c2ccccc12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
